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Compound of Interest

Compound Name: Calcium chromate

Cat. No.: B077219

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dispersion of calcium
chromate (Pigment Yellow 33) for use in industrial paint formulations. This document outlines
the pigment's key properties, details experimental protocols for dispersion and performance
evaluation, and presents typical performance data.

Introduction to Calcium Chromate (Pigment Yellow
33)

Calcium chromate is an inorganic pigment known for its bright yellow color and, most notably,
its excellent anti-corrosive properties.[1][2] It is classified under the Colour Index as Pigment
Yellow 33.[1] Its primary application is in primers for industrial and marine environments where
robust corrosion protection of metal substrates is critical.[1] The anti-corrosive action of
calcium chromate is attributed to the release of soluble chromate ions, which passivate the
metal surface by forming a protective layer of iron and chromium oxides, thus inhibiting the
electrochemical process of corrosion.

Important Safety Considerations: Calcium chromate is a hexavalent chromium compound and
is classified as a human carcinogen.[1] All handling and processing of this pigment must be
conducted with appropriate personal protective equipment (PPE), including respiratory
protection, gloves, and eye protection, in a well-ventilated area to minimize exposure.
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Pigment Properties and Specifications

A summary of typical physical and chemical properties of calcium chromate (Pigment Yellow
33) is provided in Table 1. These values are representative and may vary between different
commercial grades.

Property Typical Value Units Test Method
Chemical Formula CaCrOa

Colour Index Pigment Yellow 33

CAS Number 13765-19-0

Density 28-31 g/cm3 ASTM D153

Oil Absorption 15-25 g/100g ASTM D281
Particle Size 1-5 pm Laser Diffraction

Distribution (D50)

Solubility in Water Slightly soluble

Dispersion of Calcium Chromate in Paint
Formulations

Proper dispersion of calcium chromate pigment is crucial for achieving optimal anti-corrosive
performance, color, and film properties. The process involves the wetting of pigment patrticles,
the mechanical breakdown of agglomerates, and the stabilization of the dispersed particles
within the resin system.

Recommended Dispersion Equipment

For laboratory-scale preparations, high-speed dispersers (HSD) with a Cowles-type blade are
commonly used. For larger-scale production, bead mills or sand mills are recommended to
achieve a finer and more uniform dispersion.

General Dispersion Procedure (High-Speed Disperser)
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e Premixing: In a suitable vessel, combine the resin, solvent, and any wetting and dispersing
additives.

o Wetting: While mixing at low speed, gradually add the calcium chromate pigment to the
liquid phase. Ensure all the pigment is wetted by the vehicle.

o Dispersion: Increase the speed of the disperser to create a vortex. The tip speed of the blade
should typically be between 18-25 m/s.

» Milling: Continue dispersion until the desired fineness of grind is achieved. This is typically
monitored using a Hegman gauge.

o Let-down: Reduce the mixing speed and add the remaining components of the paint
formulation (e.g., additional resin, solvents, and other additives). Mix until uniform.

Experimental Protocols for Performance Evaluation
Fineness of Grind (ASTM D1210)

This method is used to assess the degree of pigment dispersion.

Place a small amount of the paint sample at the deep end of the Hegman gauge channel.

o With a straight-edged scraper held at a right angle to the gauge, draw the paint down the
length of the channel in a smooth, steady motion.

o Immediately view the gauge at a low angle to the light source.

e The fineness of grind is the point on the scale where a significant number of coarse particles
or scratches first appear. The reading is typically reported in Hegman units (0-8) or microns.
For anti-corrosive primers, a Hegman value of 4 to 5 is generally acceptable.

Rub-Out Test (ASTM D2090 - adapted)

This test is used to evaluate the stability of the pigment dispersion and identify potential issues
like flocculation.

e Apply a uniform film of the paint to a non-porous substrate (e.g., a Leneta chart).
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Allow the film to partially dry.

Firmly rub a small area of the wet film with a fingertip in a circular motion.

Allow the entire film to dry completely.

Visually compare the color of the rubbed area to the unrubbed area. A significant color
difference indicates poor dispersion stability (flocculation).

Corrosion Resistance (ASTM B117 - Salt Spray Test)

This is an accelerated corrosion test to evaluate the protective properties of the paint.
o Prepare steel panels according to standard procedures (e.g., ASTM D609).

e Apply the calcium chromate primer to the panels at a specified dry film thickness.
» Allow the panels to cure completely as per the manufacturer's instructions.

e Scribe a line through the coating to the metal substrate.

e Place the panels in a salt spray cabinet, where they will be exposed to a continuous fog of
5% sodium chloride solution at 35°C.

» Periodically inspect the panels for signs of corrosion, such as blistering, rusting, and
creepage from the scribe. Record the number of hours to failure based on predefined criteria
(e.g., degree of blistering or rust creepage).

Typical Performance Data in Industrial Coatings

The following tables provide representative performance data for a solvent-based epoxy-
polyamide primer formulated with calcium chromate.

Table 2: Formulation Characteristics
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Property Typical Value Units
Pigment Volume Concentration
(PVC) 35-45 %
Viscosity (Krebs Units) 70 -85 KU
Fineness of Grind (Hegman) 4-5
Table 3: Dried Film Properties
Property Typical Value Units Test Method
Gloss (60°) 10-20 Gloss Units ASTM D523
Dry Film Thickness 50-75 pum

Table 4: Corrosion Resistance Performance

Test Duration Observation

No blistering or rusting on the
Salt Spray (ASTM B117) 1000 panel face. Scribe creepage

less than 2 mm.

Humidity Resistance (ASTM

500 No change in appearance.
D2247)

Visualizations

Workflow for Calcium Chromate Pigment Dispersion and
Evaluation
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Corrosion Resistance (Salt Spray)

Click to download full resolution via product page

Pigment dispersion and evaluation workflow.

Corrosion Inhibition Mechanism of Calcium Chromate
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Passivation mechanism of calcium chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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